5-(4-Fluorophenyl)-6-[2-(4-methylpiperazino)ethyl][1,2,4]triazolo[1,5-a]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“5-(4-Fluorophenyl)-6-[2-(4-methylpiperazino)ethyl][1,2,4]triazolo[1,5-a]pyrimidine” is a chemical compound with the molecular formula C19H23FN6S. It has an average mass of 386.490 Da and a monoisotopic mass of 386.168884 Da .
Molecular Structure Analysis
The molecular structure of this compound includes several functional groups, including a fluorophenyl group, a methylpiperazino group, and a triazolopyrimidine group .Physical and Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm3, a molar refractivity of 108.3±0.5 cm3, and a polar surface area of 75 Å2. It has 6 H bond acceptors, 0 H bond donors, and 5 freely rotating bonds .Scientific Research Applications
Tuberculostatic Activity
Compounds structurally similar to "5-(4-Fluorophenyl)-6-[2-(4-methylpiperazino)ethyl][1,2,4]triazolo[1,5-a]pyrimidine" have been synthesized and evaluated for their tuberculostatic activity. Structural analogs of a promising antituberculous agent were developed through three-component condensations, showing the potential in treating tuberculosis by analyzing structure-activity relationships (Titova et al., 2019).
Anticonvulsant Activities
Derivatives of the triazolopyrimidine framework have been designed, synthesized, and evaluated for their anticonvulsant activities. This research indicates the potential for developing novel anticonvulsant drugs based on structural modifications of the triazolopyrimidine core, highlighting the compound's importance in epilepsy treatment (Wang et al., 2015).
Antihypertensive Agents
Research into 1,2,4-triazolo[1,5-a]pyrimidine derivatives has shown potential antihypertensive effects. This work underscores the compound's relevance in developing new treatments for hypertension, demonstrating the importance of structural analogs in pharmaceutical research (Bayomi et al., 1999).
Antiasthma Agents
The compound's framework has been utilized in the synthesis of mediator release inhibitors, offering a foundation for developing antiasthma agents. This indicates the potential of triazolopyrimidine derivatives in asthma treatment, showcasing the compound's significance in synthesizing therapeutic agents (Medwid et al., 1990).
Anticancer Agents
Triazolopyrimidines, related to "this compound", have been synthesized and shown to inhibit tubulin polymerization, a mechanism distinct from that of paclitaxel. These compounds represent a unique class of anticancer agents, demonstrating the compound's framework's potential in cancer therapy (Zhang et al., 2007).
Properties
IUPAC Name |
5-(4-fluorophenyl)-6-[2-(4-methylpiperazin-1-yl)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN6/c1-23-8-10-24(11-9-23)7-6-15-12-25-18(20-13-21-25)22-17(15)14-2-4-16(19)5-3-14/h2-5,12-13H,6-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVZHYJOBEBUHNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CCC2=CN3C(=NC=N3)N=C2C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.